Cas no 1206711-16-1 (DMH-1)

• Product name: DMH-1
• CAS No: 1206711-16-1
• MF: C₂₄H₂₀N₄O
• MW: 380.4418
• MDL: MFCD18384963
• CID: 2089933
• PubChem ID: 329798883

DMH-1 Chemical and Physical Properties

Names and Identifiers

• DMH-1
• 4-[6-(4-propan-2-yloxyphenyl)pyrazolo[1,5-a]pyrimidin-3-yl]quinoline
• DMH1
• 4-[6-(4-Isopropoxyphenyl)pyrazolo[1,5-a]pyrimidin-3-yl]quinoline
• 4-[6-[4-(1-Methylethoxy)phenyl]pyrazolo[1,5-a]pyrimidin-3-yl]-quinoline
• DMH 1
• 4-(6-{4-[(propan-2-yl)oxy]phenyl}pyrazolo[1,5-a]pyrimidin-3-yl)quinoline
• BDBM36354
• SYN5094
• AOB4088
• HMS3653K11
• BCP09856
• s7146
• DMH1, >=98% (HPLC)
• quinoline, 4-[6-[4-(1-methylethoxy)phenyl]pyrazolo[1,5-a]pyrimidin-3-yl]-
• SB19483
• NCGC00371039-08
• 4-(6-(4-isopropoxyphenyl)pyrazolo[1,5-a]pyrimidin-3-yl)quinoline
• AKOS024457987
• Q27159056
• BVR5X3H6XM
• BD162772
• 4-[6-[4-(1-Methylethoxy)phenyl]pyra zolo[1,5-a]pyrimidin-3-yl]-quinoline
• D5737
• 4-[6-[4-(1-Methylethoxy)phenyl]pyrazolo[1,5-a]pyrimidin-3-yl]quinoline
• DMH1?
• SW220065-1
• VU0364852
• AC-31412
• C71710
• SCHEMBL14671947
• CCG-268407
• GLXC-03799
• HB3110
• 4-(6-(4-isopropoxyphenyl)pyrazolo[1,5-a]pyrimidin- 3-yl)quinoline
• DTXSID60679195
• AS-16458
• MFCD18384963
• BRD-K39381259-001-01-0
• CHEMBL2385597
• CS-3210
• 1206711-16-1
• CHEBI:86289
• HY-12273
• EX-A2049
• J-004378
• BMP Inhibitor II
• DA-34786

• MDL： MFCD18384963
• Inchi： 1S/C24H20N4O/c1-16(2)29-19-9-7-17(8-10-19)18-13-26-24-22(14-27-28(24)15-18)20-11-12-25-23-6-4-3-5-21(20)23/h3-16H,1-2H3
• InChI Key： JMIFGARJSWXZSH-UHFFFAOYSA-N
• SMILES： O(C([H])(C([H])([H])[H])C([H])([H])[H])C1C([H])=C([H])C(=C([H])C=1[H])C1C([H])=NC2=C(C([H])=NN2C=1[H])C1=C([H])C([H])=NC2=C([H])C([H])=C([H])C([H])=C12

Computed Properties

• Exact Mass: 380.16371127g/mol
• Monoisotopic Mass: 380.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3
• XLogP3: 4.6

Experimental Properties

• Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (7.6E-3 g/L) (25 ºC),

DMH-1 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives